Cas no 3814-10-6 (Methyl 4-(N-Phenylcaramoyl)benzoate)

• Product Name: Methyl 4-(N-Phenylcaramoyl)benzoate
• CAS No: 3814-10-6
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD00157832
• CID: 839537
• PubChem ID: 253660478
• Update Time: 2025-04-19

Methyl 4-(N-Phenylcaramoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(N-phenylcaramoyl)benzoate
• Methyl 4-(phenylcarbamoyl)benzoate
• 4-Carbomethoxybenzanilide
• CTK1B5108
• KSC215C0R
• methyl 4-(anilinocarbonyl)benzoate
• Methyl 4-(phenylcaramoyl)benzoate
• methyl 4-anilinocarbonylbenzoate
• N-phenyl-p-carbomethoxybenzamide
• N-phenyl-terephthalamic acid methyl ester
• N-Phenyl-terephthalamidsaeure-methylester
• SureCN2835923
• 4-(Phenylcarbamoyl)benzoic Acid Methyl Ester
• Benzoic acid, 4-[(phenylamino)carbonyl]-, methyl ester
• 4-Methoxycarbonylbenzanilide
• XTAGEOVGQDJRIC-UHFFFAOYSA-N
• Methyl 4-(N-phenylcarbamoyl)benzoate
• AK229345
• M2637
• 4-(Phenylcarbamoyl)benzoic Acid
• Methyl 4-(N-Phenylcaramoyl)benzoate

• MDL： MFCD00157832
• Inchi： 1S/C15H13NO3/c1-19-15(18)12-9-7-11(8-10-12)14(17)16-13-5-3-2-4-6-13/h2-10H,1H3,(H,16,17)
• InChI Key： XTAGEOVGQDJRIC-UHFFFAOYSA-N
• SMILES： COC(C1C=CC(C(NC2C=CC=CC=2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 255.08959
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.237
• Melting Point: 192.0 to 196.0 deg-C
• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides